Cas no 141994-27-6 (1,3-Dithiane, 2-methyl-2-(2-naphthalenyl)-)

1,3-Dithiane, 2-methyl-2-(2-naphthalenyl)- Properties

Names and Identifiers

• 1,3-Dithiane, 2-methyl-2-(2-naphthalenyl)-
• 2-methyl-2-naphthalen-2-yl-1,3-dithiane
• 10.14272/YBWHVXDRVWGCNO-UHFFFAOYSA-N
• DTXSID00344693
• 2-Methyl-2-(1-naphtyl)-1,3-dithiane
• doi:10.14272/YBWHVXDRVWGCNO-UHFFFAOYSA-N
• 2-Methyl-2-(2-naphthyl)-1,3-dithiane #
• 141994-27-6
• YBWHVXDRVWGCNO-UHFFFAOYSA-N
• +Expand

• InChIKey： YBWHVXDRVWGCNO-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H16S2/c1-15(16-9-4-10-17-15)14-8-7-12-5-2-3-6-13(12)11-14/h2-3,5-8,11H,4,9-10H2,1H3
• SMILES： CC1(SCCCS1)C2=CC3=CC=CC=C3C=C2

Computed Properties

• Exact Mass: 260.06948
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 260.06934286g/mol
• Heavy Atom Count: 17
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0